1-Isopropyl-4-(6-nitropyridin-3-yl)piperazine

• IUPAC Name: 1-(6-nitropyridin-3-yl)-4-propan-2-ylpiperazine
• InChI: InChI=1S/C12H18N4O2/c1-10(2)14-5-7-15(8-6-14)11-3-4-12(13-9-11)16(17)18/h3-4,9-10H,5-8H2,1-2H3
• InChI Key: DYEVTGKLDGTXHC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCN(CC1)C2=CN=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C12H18N4O2
• Molecular Weight: 250.30 g/mol

Description

“1-Isopropyl-4-(6-nitropyridin-3-yl)piperazine” is a chemical compound with the CAS Number: 943758-04-1. It has a molecular weight of 250.3 and its IUPAC name is 1-isopropyl-4-(6-nitropyridin-3-yl)piperazine.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H18N4O2/c1-10(2)14-5-7-15(8-6-14)11-3-4-12(13-9-11)16(17)18/h3-4,9-10H,5-8H2,1-2H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It has a molecular weight of 250.3. The compound’s density, melting point, and boiling point are not provided in the search results.

Scientific Research Applications

Metabolism and Stability Studies

1-Isopropyl-4-(6-nitropyridin-3-yl)piperazine and its derivatives have been studied for their metabolic stability. For example, Sharma et al. (2011) investigated the oxidative metabolism of a quinoxaline derivative (similar in structure to 1-Isopropyl-4-(6-nitropyridin-3-yl)piperazine) by xanthine oxidase in rodent plasma. This study highlighted the compound's instability in rodent plasma, which did not occur in plasma from dogs, monkeys, and humans, suggesting species-specific metabolism differences (Sharma et al., 2011).

Anticancer Activities

Some derivatives of 1-Isopropyl-4-(6-nitropyridin-3-yl)piperazine have shown potential anticancer activities. Demirci and Demirbas (2019) synthesized novel Mannich bases from a compound structurally related to 1-Isopropyl-4-(6-nitropyridin-3-yl)piperazine, demonstrating moderate cytotoxic activity against prostate cancer cell lines (Demirci & Demirbas, 2019).

Synthesis and Pharmacological Evaluation

Compounds related to 1-Isopropyl-4-(6-nitropyridin-3-yl)piperazine have been synthesized and evaluated for various pharmacological activities. For instance, Kumar et al. (2017) explored the synthesis of novel derivatives and their antidepressant and antianxiety activities (Kumar et al., 2017). Additionally, Nguyen et al. (2005) studied derivatives containing a diazen-1-ium-1,2-diolate nitric oxide donor moiety, which could have implications for vascular endothelium and antihypertensive effects (Nguyen et al., 2005).

Chemical Synthesis and Modification

The compound and its derivatives have been involved in various chemical synthesis and modification studies. Spencer et al. (2011) conducted a study on the synthesis of a (piperazin-1-ylmethyl)biaryl library, demonstrating the versatility of these compounds in creating diverse chemical libraries (Spencer et al., 2011).

Luminescent Properties and Photo-Induced Electron Transfer

Gan et al. (2003) investigated novel piperazine substituted naphthalimide model compounds, which are structurally related to 1-Isopropyl-4-(6-nitropyridin-3-yl)piperazine, for their luminescent properties and potential in photo-induced electron transfer (Gan et al., 2003).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements associated with the compound include H302, H315, H319, and H335. These codes indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation.

Synthesis routes and methods I

Procedure details

To 5-bromo-2-nitropyridine (1.0 g, 4.93 mmol, Eq: 1.00) in DMSO (10.0 ml) was added 1-isopropylpiperazine (632 mg, 4.93 mmol, Eq: 1.00), and the resulting solution was heated at 70° C. for 18 hours. The solution was cooled to room temperature. The solution was diluted with 50 ml water. The resulting solid was filtered. The solid was washed with water and dried under vacuum. The crude material was purified by flash chromatography (silica gel, 80 g, 0% to 3% MeOH/DCM gradient) to give 1-isopropyl-4-(6-nitropyridin-3-yl)piperazine (788 mg, 64%). LC/MS-ESI observed [M+H]+ 251.

Synthesis routes and methods II

Procedure details

1-isopropyl-4-(6-nitro-3-pyridyl)piperazine was synthesized in a manner similar to that used in the synthesis of 2-nitro-5-[4-(1-piperidyl)-1-piperidyl]pyridine which was then converted to 5-(4-isopropylpiperazin-1-yl)pyridin-2-amine in a manner similar to that used in the synthesis of 5-(4-methylpiperazin-1-yl)pyridin-2-amine. 1H NMR (600 MHz, CHLOROFORM-d) δ ppm 1.06 (d, J=6.44 Hz, 6H) 2.59-2.75 (m, 5H) 2.97-3.10 (m, 4H) 4.13 (s, 2H) 6.45 (d, J=8.78 Hz, 1H) 7.15 (dd, J=9.08, 2.93 Hz, 1H) 7.76 (d, J=2.93 Hz, 1H). LCMS (ESI) 221 (M+H).